Cas no 1216898-82-6 (Anastrozole Dimer Impurity)

• Product Name: Anastrozole Dimer Impurity
• CAS No: 1216898-82-6
• MF: C₃₀H₃₁N₉
• MW: 517.627444505692
• CID: 839093
• PubChem ID: 57369231
• Update Time: 2025-04-19

Anastrozole Dimer Impurity Chemical and Physical Properties

Names and Identifiers

• Anastrozole Dimer Impurity
• Anastrozole dimer [USP]
• 1,3-Benzenediacetonitrile, alpha1-((3-(1-cyano-1-methylethyl)-5-(1H-1,2,4-triazol-1-ylmethyl)phenyl)methyl)-alpha1,alpha3,alpha3-trimethyl-5-(1H-1,2,4-triazol-1-ylmethyl)-
• UNII-2VKU89D7HT
• 2,3-bis[3-(2-cyanopropan-2-yl)-5-(1H-1,2,4-triazol-1-ylmethyl)phenyl]-2-methylpropanenitrile
• 2,3-Bis(3-(2-cyanopropan-2-yl)-5-(1,2,4-triazol-1-ylmethyl)phenyl)-2-methylpropanenitrile
• STL450969
• ANASTROZOLE DIMER [USP IMPURITY]
• ANASTROZOLE IMPURITY B [EP IMPURITY]
• 1,3-BENZENEDIACETONITRILE, .ALPHA.1-((3-(1-CYANO-1-METHYLETHYL)-5-(1H-1,2,4-TRIAZOL-1-YLMETHYL)PHENYL)METHYL)-.ALPHA.1,.ALPHA.3,.ALPHA.3-TRIMETHYL-5-(1H-1,2,4-TRIAZOL-1-YLMETHYL)-
• Anastrozole impurity B [EP]
• J-004592
• 2,2'-((2-Cyanopropane-1,2-diyl)bis(5-((1H-1,2,4-triazol-1-yl)methyl)-3,1-phenylene))bis(2-methylpropanenitrile)
• Anastrozole Dimer
• .ALPHA.1-((3-(1-CYANO-1-METHYLETHYL)-5-(1H-1,2,4-TRIAZOL-1-YLMETHYL)PHENYL)METHYL)-.ALPHA.1,.ALPHA.3,.ALPHA.3-TRIMETHYL-5-(1H-1,2,4-TRIAZOL-1-YLMETHYL)-1,3-BENZENEDIACETONITRILE
• Anastrozole Impurity C
• 1216898-82-6
• 2VKU89D7HT
• 2,3-bis[3-(2-cyanopropan-2-yl)-5-(1,2,4-triazol-1-ylmethyl)phenyl]-2-methylpropanenitrile

• Inchi： 1S/C30H31N9/c1-28(2,15-31)25-7-22(6-23(8-25)13-38-20-34-18-36-38)12-30(5,17-33)27-10-24(14-39-21-35-19-37-39)9-26(11-27)29(3,4)16-32/h6-11,18-21H,12-14H2,1-5H3
• InChI Key： XOBTYKNGXUMRQU-UHFFFAOYSA-N
• SMILES： N1(C=NC=N1)CC1=CC(C(C#N)(C)C)=CC(=C1)C(C#N)(C)CC1=CC(CN2C=NC=N2)=CC(=C1)C(C#N)(C)C

Computed Properties

• Exact Mass: 517.27024203g/mol
• Monoisotopic Mass: 517.27024203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 39
• Rotatable Bond Count: 9
• Complexity: 996
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 133Ų

Experimental Properties

• Melting Point: N/A
• Solubility: Chloroform (Slightly), Methanol (Slightly)
• Stability/Shelf Life: Hygroscopic

Anastrozole Dimer Impurity Security Information

• Storage Condition：Hygroscopic, Refrigerator, Under Inert Atmosphere